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Compound of Interest

Compound Name: cis-ACCP

Cat. No.: B560371

Audience: Researchers, scientists, and drug development professionals.

Note on Nomenclature: The term "cis-ACCP" is not standard in publicly available scientific
literature. This document assumes the user is referring to cis-diamminedichloroplatinum(ll),
commonly known as Cisplatin, a widely used platinum-based chemotherapeutic agent in
cancer research.

Application Notes
Introduction to Cisplatin

Cisplatin, or cis-diamminedichloroplatinum(ll), is a cornerstone of cancer chemotherapy,
employed in the treatment of numerous solid tumors including ovarian, testicular, bladder, lung,
and head and neck cancers.[1] Its efficacy lies in its ability to induce cytotoxicity in rapidly
dividing cancer cells. In the laboratory setting, Cisplatin serves as a reference compound for
assessing the efficacy of new anti-cancer drug candidates and for studying mechanisms of
drug resistance.

Mechanism of Action

Cisplatin exerts its cytotoxic effects primarily by damaging DNA.[1] After entering the cell, the
chloride ligands of Cisplatin are slowly displaced by water molecules in the low-chloride
intracellular environment, creating a highly reactive, positively charged platinum complex. This
aguated species readily binds to DNA, forming various adducts. The most significant of these
are 1,2-intrastrand cross-links between adjacent purine bases, primarily guanine residues.[1][2]
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These DNA adducts distort the double helix structure, which interferes with critical cellular
processes like DNA replication and transcription.[2][3] The resulting DNA damage triggers
cellular repair mechanisms. If the damage is too extensive to be repaired, the cell cycle is
arrested, and the cell is directed towards programmed cell death, or apoptosis.[3] Cisplatin-
induced apoptosis can be initiated through both the intrinsic (mitochondrial) and extrinsic
(death receptor) pathways, culminating in the activation of caspases, which are the
executioners of cell death.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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